N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C21H18FN5O3/c1-2-30-17-9-5-15(6-10-17)25-19(28)12-26-13-23-20-18(21(26)29)11-24-27(20)16-7-3-14(22)4-8-16/h3-11,13H,2,12H2,1H3,(H,25,28)
• InChI Key: XDXLPRHKSINDQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN5O3
• Molecular Weight: 407.4 g/mol
• CAS No.: 852450-51-2

Description

N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C21H18FN5O3 and its molecular weight is 407.405. The purity is usually 95%.
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Scientific Research Applications

• Radiopharmaceutical Applications : A study focused on the radiosynthesis of [18F]PBR111, which involves a compound structurally related to the query compound. This research highlights its application in imaging the translocator protein (18 kDa) using PET (Positron Emission Tomography), indicating its potential in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

• Anticancer Research : Another study explored the design and synthesis of certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, structurally similar to the query compound, and evaluated their cytotoxic activity. One compound showed significant cancer cell growth inhibition against multiple cancer cell lines, suggesting a role in anticancer research (Al-Sanea et al., 2020).

• Neuroinflammation Imaging : A series of novel pyrazolo[1,5-a]pyrimidines, closely related to the query compound, were synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO), a biomarker of neuroinflammatory processes. This research provides insights into the development of PET-radiotracers for in vivo neuroinflammation imaging (Damont et al., 2015).

• Synthesis and Cytotoxic Activity : Research on the synthesis of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, which are structurally related to the query compound, evaluated their cytotoxicity against various human cancer cell lines. The study discusses the structure-activity relationship of these compounds (Hassan et al., 2015).

Mechanism of Action

Target of Action

The primary target of N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide is the insect ryanodine receptor (RyR) . The RyR is a promising target for the development of novel insecticides .

Mode of Action

N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide interacts with the RyR, leading to changes in the receptor’s function . Molecular docking studies suggest that this compound may act as an activator of the insect RyR .

Biochemical Pathways

The interaction of N-(4-ethoxyphenyl)-2-[1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide with the RyR affects the calcium signaling pathway in insects

Result of Action

It has been shown to have moderate to high insecticidal activities against certain insects, such as the diamondback moth .